Cas no 2887-55-0 (1-(4-hydroxy-2-methylphenyl)propan-1-one)

• Product Name: 1-(4-hydroxy-2-methylphenyl)propan-1-one
• CAS No: 2887-55-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1436724
• PubChem ID: 19895386
• Update Time: 2025-04-24

1-(4-hydroxy-2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxy-2-methylphenyl)-
• SCHEMBL7253586
• AKOS017514238
• 1-(4-hydroxy-2-methylphenyl)propan-1-one
• EN300-188737
• MFCD19309257
• CAA88755
• CHEMBL1669287
• TXYWGKPTJLYTSI-UHFFFAOYSA-N
• 4-Propionyl-m-kresol
• 2887-55-0
• AS-43552

• Inchi： 1S/C10H12O2/c1-3-10(12)9-5-4-8(11)6-7(9)2/h4-6,11H,3H2,1-2H3
• InChI Key： TXYWGKPTJLYTSI-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-hydroxy-2-methylphenyl)propan-1-one

1-Propanone, 1-(4-hydroxy-2-methylphenyl)-: A Comprehensive Overview

The compound 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- (CAS No. 2887-55-0) is a unique organic molecule that has garnered significant attention in the field of biomedical research and pharmaceutical development. This compound belongs to the class of ketones, specifically 1-propanone derivatives, and its structure incorporates both hydroxyl and methyl groups attached to a phenyl ring. These structural features make it a subject of interest for researchers exploring antioxidant, anti-inflammatory, and neuroprotective properties.

Recent studies have highlighted the potential of 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- in various biomedical applications. For instance, investigations into its bioavailability and metabolism have provided valuable insights into how this compound interacts with biological systems. Additionally, research has focused on its ability to modulate enzymatic activities, particularly those involved in oxidative stress pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- is another area of active research. Chemists have developed innovative synthetic routes to improve the efficiency and sustainability of its production. These advancements are critical for scaling up manufacturing processes while maintaining quality control standards required for pharmaceutical applications.

One of the most exciting developments involving this compound is its potential in cancer research. Preclinical studies have demonstrated that 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- exhibits anticancer activity, particularly against certain types of solid tumors. Its ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells has positioned it as a lead compound for further drug development.

Moreover, the compound's anti-inflammatory properties have been explored in the context of chronic inflammatory diseases, such as arthritis and asthma. By targeting key inflammatory pathways, including COX-2 inhibition and NF-kB modulation, this compound shows promise as a novel therapeutic agent for these conditions.

Another area of interest is the exploration of 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- in neurodegenerative disorders. Studies have indicated that it may possess neuroprotective effects, particularly in models of Alzheimer's disease and multiple sclerosis. Its ability to scavenge free radicals and reduce oxidative stress contributes to its potential neuroprotective benefits.

In terms of pharmacokinetics, the compound has shown favorable absorption and distribution profiles, with minimal toxicity in animal models. These characteristics make it a suitable candidate for oral administration, which is highly desirable for patient compliance.

Looking ahead, further research into 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- is expected to focus on optimizing its therapeutic index and exploring new delivery systems, such as nanoparticles or liposomal formulations, to enhance its efficacy and reduce side effects.

In conclusion, 1-Propanone, 1-(4-hydroxy-2-methylphenyl)- (CAS No. 2887-55-0) represents a significant advancement in the field of biomedical science. Its unique combination of structural features and biological activities positions it as a versatile compound with wide-ranging applications in pharmacology, oncology, and neuroscience. As research continues to unravel its full potential, this compound is poised to make a meaningful impact on the development of new therapies for various diseases.